Cas no 2228426-65-9 ((1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol)

(1-{3-(Trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol is a fluorinated cyclopropyl methanol derivative featuring a trifluoromethylthio (-SCF₃) substituent on the phenyl ring. This compound is of interest in medicinal and agrochemical research due to the unique electronic and steric properties imparted by the trifluoromethylthio group, which enhances metabolic stability and lipophilicity. The cyclopropane ring contributes to conformational rigidity, potentially improving binding affinity in target interactions. Its alcohol functional group allows for further derivatization, making it a versatile intermediate in synthetic chemistry. The compound's structural features make it valuable for developing bioactive molecules with optimized pharmacokinetic and physicochemical properties.
(1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol structure
2228426-65-9 structure
Product Name:(1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol
CAS No:2228426-65-9
MF:C11H11F3OS
MW:248.264652490616
CID:6478883
PubChem ID:165629383
Update Time:2025-06-11

(1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol
    • (1-{3-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanol
    • 2228426-65-9
    • EN300-1961996
    • Inchi: 1S/C11H11F3OS/c12-11(13,14)16-9-3-1-2-8(6-9)10(7-15)4-5-10/h1-3,6,15H,4-5,7H2
    • InChI Key: COXTYLJBGVRAGW-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1=CC=CC(=C1)C1(CO)CC1

Computed Properties

  • Exact Mass: 248.04827063g/mol
  • Monoisotopic Mass: 248.04827063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 45.5Ų

(1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1961996-0.05g
(1-{3-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanol
2228426-65-9
0.05g
$959.0 2023-09-17
Enamine
EN300-1961996-0.1g
(1-{3-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanol
2228426-65-9
0.1g
$1005.0 2023-09-17
Enamine
EN300-1961996-0.25g
(1-{3-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanol
2228426-65-9
0.25g
$1051.0 2023-09-17
Enamine
EN300-1961996-0.5g
(1-{3-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanol
2228426-65-9
0.5g
$1097.0 2023-09-17
Enamine
EN300-1961996-1.0g
(1-{3-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanol
2228426-65-9
1g
$1142.0 2023-06-03
Enamine
EN300-1961996-2.5g
(1-{3-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanol
2228426-65-9
2.5g
$2240.0 2023-09-17
Enamine
EN300-1961996-5.0g
(1-{3-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanol
2228426-65-9
5g
$3313.0 2023-06-03
Enamine
EN300-1961996-10.0g
(1-{3-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanol
2228426-65-9
10g
$4914.0 2023-06-03
Enamine
EN300-1961996-1g
(1-{3-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanol
2228426-65-9
1g
$1142.0 2023-09-17
Enamine
EN300-1961996-5g
(1-{3-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanol
2228426-65-9
5g
$3313.0 2023-09-17

Additional information on (1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol

Research Briefing on (1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol (CAS: 2228426-65-9) in Chemical Biology and Pharmaceutical Applications

The compound (1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol (CAS: 2228426-65-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the compound's role as a versatile intermediate in the synthesis of bioactive molecules. The trifluoromethylthio (-SCF3) group, in particular, is known for its lipophilicity and metabolic stability, making it a valuable moiety in medicinal chemistry. Researchers have successfully incorporated this compound into the development of novel enzyme inhibitors and receptor modulators, leveraging its ability to enhance binding affinity and pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol derivatives as potent inhibitors of cytochrome P450 enzymes, which are critical targets in the treatment of metabolic disorders and cancer. The study employed molecular docking and in vitro assays to validate the inhibitory activity, revealing a promising IC50 value in the nanomolar range.

In addition to its pharmacological potential, the compound has also been explored for its utility in chemical biology. A recent preprint on bioRxiv detailed its use as a fluorescent probe for tracking cellular uptake and localization, owing to its favorable photophysical properties. This application opens new avenues for studying drug delivery mechanisms and intracellular trafficking.

Despite these advancements, challenges remain in optimizing the compound's synthetic route and scalability. Current methodologies often involve multi-step reactions with moderate yields, prompting ongoing research into more efficient catalytic systems. Collaborative efforts between academia and industry are expected to address these limitations in the near future.

In conclusion, (1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanol (CAS: 2228426-65-9) represents a promising scaffold in drug discovery and chemical biology. Its unique structural attributes and demonstrated bioactivity warrant further investigation, particularly in the context of targeted therapies and diagnostic tools. Future research should focus on refining synthetic protocols and expanding its therapeutic applications.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd